Cas no 2060043-85-6 ({2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanesulfonyl chloride)

• Product Name: {2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanesulfonyl chloride
• CAS No: 2060043-85-6
• MF: C₁₁H₁₅ClN₂O₂S
• MW: 274.767000436783
• MDL: MFCD30498544
• CID: 5163794
• PubChem ID: 125453793
• Update Time: 2025-05-22

{2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-methanesulfonyl chloride, 2-cyclopropyl-5,6,7,8-tetrahydro-
• {2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanesulfonyl chloride

• MDL： MFCD30498544
• Inchi： 1S/C11H15ClN2O2S/c12-17(15,16)7-9-11(8-4-5-8)13-10-3-1-2-6-14(9)10/h8H,1-7H2
• InChI Key： PTVPDYVMTBCLDB-UHFFFAOYSA-N
• SMILES： C12=NC(C3CC3)=C(CS(Cl)(=O)=O)N1CCCC2

Additional information on {2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanesulfonyl chloride

Comprehensive Overview of {2-cyclopropyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl chloride (CAS No. 2060043-85-6)

The compound {2-cyclopropyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl chloride (CAS No. 2060043-85-6) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique imidazo[1,2-a]pyridine core and cyclopropyl substituent, serves as a critical intermediate in the synthesis of biologically active compounds. Its methanesulfonyl chloride moiety further enhances its reactivity, making it a valuable building block for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like {2-cyclopropyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl chloride has surged, driven by the growing interest in targeted therapies and precision medicine. Researchers are particularly intrigued by its potential applications in modulating kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in oncology and neurology. The compound's structural features align with current trends in fragment-based drug design (FBDD), a strategy widely discussed in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, CAS No. 2060043-85-6 exemplifies the convergence of scaffold hopping and bioisosteric replacement—two techniques frequently searched in academic databases. Its imidazo[1,2-a]pyridine scaffold is known for improving pharmacokinetic properties, such as metabolic stability and membrane permeability, addressing common challenges highlighted in ADME/Tox studies. These attributes make it a compelling subject for publications in journals focusing on medicinal chemistry optimization.

The compound's relevance extends to high-throughput screening (HTS) libraries, where its structural diversity complements efforts to identify lead compounds against emerging therapeutic targets. Discussions in forums and research communities often link such molecules to AI-assisted molecular docking, reflecting the industry's shift toward computational-aided design. Notably, the cyclopropyl group in this context is frequently explored for its ability to fine-tune ligand-receptor interactions, a subtopic trending in structure-activity relationship (SAR) analyses.

Quality control and analytical characterization of {2-cyclopropyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl chloride typically involve advanced techniques like LC-MS and NMR spectroscopy, which are routinely searched by synthetic chemists troubleshooting purification steps. The compound's stability under various conditions is also a point of investigation, aligning with FAQs about reagent handling in organic synthesis workflows.

In summary, CAS No. 2060043-85-6 represents a nexus of innovation in modern drug discovery, bridging traditional synthetic methods with cutting-edge computational approaches. Its multifaceted applications—from hit-to-lead optimization to proteolysis-targeting chimera (PROTAC) development—underscore its importance in addressing unmet medical needs. As the scientific community continues to explore its potential, this compound remains a testament to the evolving synergy between chemistry and technology.